Stephanine

Specification

• CAS No.: 517-63-5
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: (12R)-15-methoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene
• Standard InChI: InChI=1S/C19H19NO3/c1-20-7-6-11-8-16-19(23-10-22-16)18-12-4-3-5-15(21-2)13(12)9-14(20)17(11)18/h3-5,8,14H,6-7,9-10H2,1-2H3/t14-/m1/s1
• Standard InChI Key: UEAPAHNNFSZHMW-CQSZACIVSA-N
• Isomeric SMILES: CN1CCC2=CC3=C(C4=C2[C@H]1CC5=C4C=CC=C5OC)OCO3
• Canonical SMILES: CN1CCC2=CC3=C(C4=C2C1CC5=C4C=CC=C5OC)OCO3

Introduction

Stephanine is a compound that has been mentioned in the context of medicinal natural products. Despite its appearance in some scientific literature, detailed information on Stephanine is limited compared to other compounds. This article aims to provide an overview of Stephanine based on available research findings and authoritative sources.

Medicinal Applications

While Stephanine is mentioned in the context of medicinal natural products, there is no detailed information on its specific medicinal applications or efficacy. Generally, natural products have been a rich source of novel structures for drug development, with many drugs derived from or inspired by natural compounds.

Data Table: General Overview of Biosynthetic Pathways for Natural Products

Pathway	Key Building Blocks	Examples of Metabolites
Acetate	Acetyl-CoA	Phenols, Prostaglandins, Macrolide Antibiotics
Shikimate	Shikimic Acid	Phenols, Cinnamic Acid Derivatives, Lignans, Alkaloids
Mevalonate	Mevalonic Acid	Terpenoids, Steroids
Methylerythritol Phosphate	Methylerythritol Phosphate	Terpenoids, Steroids

This table illustrates the general biosynthetic pathways relevant to natural products but does not specifically address Stephanine due to the lack of detailed information available.